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An In-Depth Technical Guide to O-[4-(trifluoromethyl)phenyl]lhydroxylamine: Properties,
Synthesis, and Applications

Authored by a Senior Application Scientist

Introduction

O-[4-(trifluoromethyl)phenyllhydroxylamine is an aromatic hydroxylamine derivative of
significant interest in the fields of medicinal chemistry and synthetic organic chemistry. Its
structure, featuring a hydroxylamine group attached to a phenyl ring substituted with a
trifluoromethyl (CF3) group at the para-position, confers unique chemical properties that make
it a valuable building block for the synthesis of complex molecules, particularly in drug
discovery. The trifluoromethyl group is a key pharmacophore that can dramatically alter a
molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2][3] This
guide provides a comprehensive overview of the core physicochemical properties, synthesis,
reactivity, and applications of O-[4-(trifluoromethyl)phenyl]lhydroxylamine for researchers,
scientists, and professionals in drug development.

Physicochemical and Structural Properties

The defining features of O-[4-(trifluoromethyl)phenyllhydroxylamine stem from the interplay
between the electron-withdrawing trifluoromethyl group and the nucleophilic hydroxylamine
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Core Compound Data

A summary of the fundamental properties of O-[4-(trifluoromethyl)phenyllhydroxylamine is
presented below.

Property Value Source

Molecular Formula C7HesF3NO [4]

Molecular Weight 177.12 g/mol [41[5]

CAS Number 92381-17-4 [4][5]
O-[4-

IUPAC Name (trifluoromethyl)phenyllhydroxy  [4]
lamine

Appearance Liguid (at room temperature)

Monoisotopic Mass 177.04015 Da [6]

YVQRIPAYKQMJIME-
InChlKey [4]
UHFFFAOYSA-N

The Influence of the Trifluoromethyl Group

The CFs group is a cornerstone of modern medicinal chemistry for several reasons:

o Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CFs group
highly resistant to metabolic degradation by cytochrome P450 enzymes. This often increases
the half-life of drug candidates.[3]

 Lipophilicity: The CFs group is highly lipophilic (Hansch 1t value of +0.88), which can
enhance a molecule's ability to cross cell membranes.[3]

» Electronic Effects: As a strong electron-withdrawing group, it lowers the pKa of nearby acidic
or basic functional groups and can modulate the electronic nature of the aromatic ring,
influencing receptor-ligand interactions.
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Synthesis and Chemical Reactivity

Understanding the synthesis and reactivity of O-[4-(trifluoromethyl)phenyl]hydroxylamine is
crucial for its effective use as a chemical intermediate.

Synthetic Pathways

While multiple specific protocols exist, a common and logical synthetic approach involves the
reduction of the corresponding nitroaromatic compound, 4-nitrobenzotrifluoride. Catalytic
hydrogenation is a well-established method for selectively reducing a nitro group to a
hydroxylamine.

Typical R t
Starting Material ypical Reagents
H2 Gas
G—Nitrobenzotrifluoride] Pt/C or Pd/C Catalyst

Solvent (e.g., Ethanol)
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Process
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Caption: General workflow for the synthesis via catalytic hydrogenation.

Key Chemical Reactions
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As a hydroxylamine derivative, the compound exhibits characteristic reactivity, making it a
versatile synthetic intermediate.[1]

o Condensation with Carbonyls: It readily reacts with aldehydes and ketones to form oximes,
which are stable intermediates used in the synthesis of various heterocyclic compounds.

e Nucleophilic Substitution: The nitrogen atom of the hydroxylamine group can act as a
nucleophile, attacking electrophilic centers.

» Oxidation: The hydroxylamine can be oxidized to the corresponding nitroso or nitro
compounds under specific conditions.

O-[4-(trifluoromethyl)phenyllhydroxylamine

/(ey Reactivity Pathways \
Reaction with Oxidation Nucleophilic Attack
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Oxime Derivative Nitroso/Nitro Compound N-Substituted Product

Click to download full resolution via product page
Caption: Core reactivity of O-[4-(trifluoromethyl)phenyl]lhydroxylamine.

Applications in Research and Drug Development

The primary utility of O-[4-(trifluoromethyl)phenyl]hydroxylamine is as a precursor in the
synthesis of biologically active molecules. The 4-(trifluoromethyl)phenyl motif is present in
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numerous FDA-approved drugs and clinical candidates. Its incorporation is a deliberate

strategy to enhance pharmacokinetic and pharmacodynamic properties.[2][3]

o Pharmaceutical Intermediates: It serves as a key starting material for creating more complex

molecules, including kinase inhibitors, anti-inflammatory agents, and central nervous system

drugs.[1]

o Agrochemical Synthesis: Similar to pharmaceuticals, its structural features are beneficial in

the design of modern pesticides and herbicides.[1]

o Material Science: The unique electronic properties imparted by the CFs group make such

compounds candidates for investigation in materials science, including organic electronics.

Safety, Handling, and Storage

O-[4-(trifluoromethyl)phenyl]hydroxylamine is a hazardous chemical that requires strict

safety protocols.

Hazard Summary

The compound is classified with multiple hazards based on available safety data.[4][7]

Hazard Statement

Description

H227 Combustible liquid

H302 Harmful if swallowed

H312 Harmful in contact with skin
H315 Causes skin irritation

H318 Causes serious eye damage
H332 Harmful if inhaled

H335 May cause respiratory irritation

Recommended Handling Protocol

Adherence to the following protocol is mandatory to ensure personnel safety.
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» Engineering Controls: Work must be conducted in a well-ventilated chemical fume hood.
Eyewash stations and safety showers must be readily accessible.[8]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[8]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat. Change
gloves immediately if contamination occurs.[9]

o Respiratory Protection: If there is a risk of inhalation, use a NIOSH-approved respirator.

e Handling Practices: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or
mist. Wash hands thoroughly after handling.[8]

o Storage: Store in a tightly closed container in a cool, dry, and dark place with an inert
atmosphere, such as argon or nitrogen. Recommended storage temperature is between 2-
8°C. Keep away from incompatible materials like strong oxidizing agents.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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